Cas no 1465451-07-3 (methyl({1-(oxolan-3-yl)methyl-1H-1,2,3-triazol-4-yl}methyl)amine)

• Product Name: methyl({1-(oxolan-3-yl)methyl-1H-1,2,3-triazol-4-yl}methyl)amine
• CAS No: 1465451-07-3
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• MDL: MFCD21715753
• CID: 5160796
• PubChem ID: 66194452
• Update Time: 2025-06-10

methyl({1-(oxolan-3-yl)methyl-1H-1,2,3-triazol-4-yl}methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanamine, N-methyl-1-[(tetrahydro-3-furanyl)methyl]-
• methyl({1-(oxolan-3-yl)methyl-1H-1,2,3-triazol-4-yl}methyl)amine

• MDL： MFCD21715753
• Inchi： 1S/C9H16N4O/c1-10-4-9-6-13(12-11-9)5-8-2-3-14-7-8/h6,8,10H,2-5,7H2,1H3
• InChI Key： YRLRICSXTOGJDE-UHFFFAOYSA-N
• SMILES： N1(CC2CCOC2)C=C(CNC)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on methyl({1-(oxolan-3-yl)methyl-1H-1,2,3-triazol-4-yl}methyl)amine

Introduction to Methyl({1-(oxolan-3-yl)methyl-1H-1,2,3-triazol-4-yl}methyl)amine (CAS No. 1465451-07-3)

Methyl({1-(oxolan-3-yl)methyl-1H-1,2,3-triazol-4-yl}methyl)amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1465451-07-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structure of this molecule is characterized by a complex arrangement of functional groups, including an oxolan moiety and a 1H-1,2,3-triazol ring system, which contribute to its unique chemical and biological properties.

The< strong>methyl({1-(oxolan-3-yl)methyl-1H-1,2,3-triazol-4-yl}methyl)amine molecule has been extensively studied for its potential applications in drug development. Its molecular framework incorporates elements that are known to interact favorably with biological targets, such as enzymes and receptors. The presence of the triazol ring enhances the compound's stability and bioavailability, while the oxolan group introduces a level of flexibility that allows for diverse interactions with biological systems.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds for therapeutic purposes. Among these compounds, those containing the triazol moiety have shown particular promise due to their ability to modulate various biological pathways. The methyl({1-(oxolan-3-yl)methyl-1H-1,2,3-triazol-4-yl}methyl)amine molecule exemplifies this trend, as it combines the favorable properties of both the triazol and oxolan functional groups.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. The introduction of the triazol ring is typically achieved through cycloaddition reactions between azides and alkynes, while the attachment of the oxolan group often involves nucleophilic substitution reactions. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high yields and purity.

The biological activity of methyl({1-(oxolan-3-yl)methyl-1H-1,2,3-triazol-4-yl}methyl)amine has been explored in several preclinical studies. These studies have revealed that the compound exhibits inhibitory effects on various enzymes and receptors associated with inflammatory and infectious diseases. The< strong>methyl({1-(oxolan-3-ylmethyl)-1H-